Cas no 322647-50-7 (18:0-20:4 PG)

18:0-20:4 PG (1-Stearoyl-2-Arachidonoyl-sn-glycero-3-phosphoglycerol) is a structured phospholipid featuring stearic acid (18:0) at the sn-1 position and arachidonic acid (20:4) at the sn-2 position. This glycerophospholipid is notable for its role in membrane dynamics, signaling, and lipid metabolism due to the incorporation of arachidonic acid, a precursor for eicosanoid synthesis. The asymmetric acyl chain distribution enhances membrane fluidity and facilitates interactions with proteins involved in inflammatory and regulatory pathways. Its well-defined structure makes it valuable for research in lipidomics, cell biology, and drug delivery systems. High-purity 18:0-20:4 PG is suitable for studies requiring precise lipid composition, such as membrane modeling or enzymatic assays.

18:0-20:4 PG structure

Product Name:18:0-20:4 PG

CAS No:322647-50-7

MF:C₄₄H₇₈O₁₀PNa

MW:821.05

CID:2847703

Update Time:2025-06-07

18:0-20:4 PG Chemical and Physical Properties

Names and Identifiers

- 1-octadecanoyl-2-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-sn-glycero-3-phospho-(1′racglycerol) (sodium salt); SAPG; PG(18:0/20:4(5Z,8Z,11Z,14Z)); 110653
- 18:0-20:4 PG

Experimental Properties

Color/Form: 10 mg/mL (840505C-25mg)

18:0-20:4 PG Security Information

Hazardous Material transportation number：UN 1888 6.1 / PGIII
Storage Condition：−20°C

18:0-20:4 PG Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	840505C-25MG	18:0-20:4 PG	322647-50-7		25mg	¥7053.7	2023-11-02
AN HUI ZE SHENG Technology Co., Ltd.	840505C-25mg		322647-50-7	>99%(TLC)	25mg	￥6779.79	2023-09-15